Cas no 84167-68-0 (1H-Pyrazole-4-acetic acid, 4,5-dihydro-3-methyl-5-oxo-, methyl ester)

• Product Name: 1H-Pyrazole-4-acetic acid, 4,5-dihydro-3-methyl-5-oxo-, methyl ester
• CAS No: 84167-68-0
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 4210618
• PubChem ID: 45492311
• Update Time: 2025-05-25

1H-Pyrazole-4-acetic acid, 4,5-dihydro-3-methyl-5-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-acetic acid, 4,5-dihydro-3-methyl-5-oxo-, methyl ester
• methyl 2-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)acetate
• STL373505
• CS-0330948
• methyl (3-hydroxy-5-methyl-4H-pyrazol-4-yl)acetate
• AKOS010639198
• STK929916
• BBL032326
• AKOS005660060
• methyl 2-(3-methyl-5-oxo-1,4-dihydropyrazol-4-yl)acetate
• VS-11164
• methyl (3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)acetate
• 84167-68-0

• Inchi： 1S/C7H10N2O3/c1-4-5(3-6(10)12-2)7(11)9-8-4/h5H,3H2,1-2H3,(H,9,11)
• InChI Key： VGQYIXYOOHAYDW-UHFFFAOYSA-N
• SMILES： N1C(=O)C(CC(OC)=O)C(C)=N1

Computed Properties

• Exact Mass: 170.06914219Da
• Monoisotopic Mass: 170.06914219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 67.8Ų

Additional information on 1H-Pyrazole-4-acetic acid, 4,5-dihydro-3-methyl-5-oxo-, methyl ester

Recent Advances in the Study of 1H-Pyrazole-4-acetic acid, 4,5-dihydro-3-methyl-5-oxo-, methyl ester (CAS: 84167-68-0)

The compound 1H-Pyrazole-4-acetic acid, 4,5-dihydro-3-methyl-5-oxo-, methyl ester (CAS: 84167-68-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its pyrazole core, has been explored for its potential as a building block in the synthesis of novel therapeutic agents. Recent studies have focused on its role in modulating biological pathways, particularly in inflammation and oncology, making it a promising candidate for further investigation.

One of the key areas of research involves the synthesis and structural optimization of derivatives based on 84167-68-0. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications to the methyl ester group could enhance the compound's bioavailability and target specificity. The study employed computational modeling and in vitro assays to identify derivatives with improved binding affinity for cyclooxygenase-2 (COX-2), a critical enzyme in inflammatory pathways. These findings suggest potential applications in the development of next-generation anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 84167-68-0 has shown promise in oncology research. A recent preprint on bioRxiv highlighted its role as an intermediate in the synthesis of kinase inhibitors. The study revealed that the pyrazole scaffold could be functionalized to target specific oncogenic kinases, such as BRAF and EGFR, with high selectivity. This opens new avenues for the design of targeted cancer therapies, particularly for tumors resistant to conventional treatments. The researchers emphasized the need for further in vivo validation to assess the compound's efficacy and safety profile.

Another notable development is the use of 1H-Pyrazole-4-acetic acid derivatives in agrochemical research. A 2024 report in Pest Management Science described the compound's potential as a precursor for novel pesticides. The study found that derivatives of 84167-68-0 exhibited potent insecticidal activity against economically significant pests, such as the fall armyworm (Spodoptera frugiperda). The researchers attributed this activity to the compound's ability to disrupt insect neurotransmitter systems, offering a sustainable alternative to traditional pesticides.

Despite these advancements, challenges remain in the large-scale production and application of 84167-68-0. A review article in Organic Process Research & Development (2023) discussed the synthetic hurdles associated with the compound, including low yields and purification difficulties. The authors proposed innovative catalytic methods, such as flow chemistry, to address these issues and improve scalability. This underscores the importance of interdisciplinary collaboration between chemists and engineers to overcome technical barriers.

In conclusion, the growing body of research on 1H-Pyrazole-4-acetic acid, 4,5-dihydro-3-methyl-5-oxo-, methyl ester (CAS: 84167-68-0) highlights its multifaceted potential in drug discovery, agrochemicals, and beyond. Future studies should focus on optimizing its synthetic routes, expanding its therapeutic applications, and evaluating its environmental impact. As the field progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemical biology and medicine.